Cas no 313654-83-0 (3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester)

3'-Chloro-2,3,5,6-tetrahydro-1,2'-bipyrazinyl-4-carboxylic acid tert-butyl ester is a specialized heterocyclic compound featuring a bipyrazine core with a chloro substituent and a tert-butyl ester group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-rich frameworks. The tert-butyl ester moiety enhances stability and facilitates further functionalization under mild conditions. The chloro group offers a reactive site for cross-coupling or nucleophilic substitution reactions. This compound is suited for applications requiring precise molecular modifications, such as drug discovery and ligand design, where its well-defined reactivity profile ensures consistent performance in synthetic routes.
3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester structure
313654-83-0 structure
Product Name:3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester
CAS No:313654-83-0
MF:C13H19ClN4O2
MW:298.768561601639
MDL:MFCD07368261
CID:301010
PubChem ID:11150691
Update Time:2025-06-09

3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(3-chloropyrazin-2-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(3-chloro-2-pyrazinyl)-, 1,1-dimethylethyl ester
    • 3'-CHLORO-2,3,5,6-TETRAHYDRO-[1,2']BIPYRAZINYL-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AG-F-04438
    • AK-72585
    • ALBB-014936
    • CTK4G6961
    • KB-61132
    • FT-0747803
    • 3'-Chloro-2,3,5,6-tetrahydro-[1,2']bipyrazinyl-4-carboxylic acid t-butyl ester
    • A820817
    • H10222
    • 4-(3-Chloro-2-pyrazinyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
    • SCHEMBL124268
    • DTXSID20457052
    • MFCD07368261
    • 4-(3-chloro-2-pyrazinyl)-1-piperazinecarboxylic acid tert-butyl ester
    • AKOS005174690
    • 2-Chloro-3-(4-tert-butoxycarbonyl-piperazinyl)pyrazine
    • Tert-butyl4-(3-chloropyrazin-2-yl)piperazine-1-carboxylate
    • 313654-83-0
    • IJINSJSWDSHUBL-UHFFFAOYSA-N
    • GS-3435
    • 2-Chloro-3-(4-tert-butoxycarbonyl-1-piperazinyl)pyrazine
    • tert-butyl 4-(3-chloranylpyrazin-2-yl)piperazine-1-carboxylate
    • 1-piperazinecarboxylic acid, 4-(3-chloropyrazinyl)-, 1,1-dimethylethyl ester
    • DB-015033
    • 3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester
    • MDL： MFCD07368261
    • Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-8-6-17(7-9-18)11-10(14)15-4-5-16-11/h4-5H,6-9H2,1-3H3
    • InChI Key： IJINSJSWDSHUBL-UHFFFAOYSA-N
    • SMILES： ClC1C(=NC=CN=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 298.12000
  • Monoisotopic Mass: 298.1196536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 412.8±45.0 °C at 760 mmHg
  • Flash Point: 203.4±28.7 °C
  • Refractive Index: 1.549
  • PSA: 58.56000
  • LogP: 2.19000
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester Security Information

3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3'-Chloro-2,3,5,6-tetrahydro-1,2'bipyrazinyl-4-carboxylic Acid tert-Butyl Ester Pricemore >>

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abcr
AB336477-250 mg
3'-Chloro-2,3,5,6-tetrahydro-[1,2']bipyrazinyl-4-carboxylic acid tert-butyl ester
 313654-83-0
250 mg
 €178.50 2023-07-19
abcr
AB336477-1 g
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eNovation Chemicals LLC
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3'-CHLORO-2,3,5,6-TETRAHYDRO-[1,2']BIPYRAZINYL-4-CARBOXYLIC ACID TERT-BUTYL ESTER
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TRC
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 313654-83-0
25mg
 $ 64.00 2023-04-18

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